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Solubility Profile of Prothioconazole

The following table summarizes the available quantitative data on the solubility of prothioconazole in

various solvents.

Solvent Solubility at 20°C Conditions / Notes

| Water | 22.5 mg/L [1] 300 mg/L [2]| At pH 7 [1]. The value in [2] is a general figure; the value from the

regulatory dossier is more specific. | | Ethyl Acetate | 215,000 mg/L (215 g/L) [1] | - | | Acetone | 280,000

mg/L (280 g/L) [1] | - | | n-Heptane | 27 mg/L [1] | - | | Xylene | 8,000 mg/L (8 g/L) [1] | - | | Polyethylene

Glycol | Soluble [2] | Qualitative data only. | | Esters | Soluble [2] | Qualitative data only. |

Experimental Protocol: Screening for Prothioconazole
Solvates

The solubility and stability of a solid compound can be significantly altered by its crystalline form. The

following workflow, based on a recent study, outlines a methodology for discovering new solvates of

prothioconazole to enhance these properties [3].
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Experimental workflow for prothioconazole solvate screening.

Here is a detailed breakdown of the experimental steps shown in the diagram:

Computational Prediction with COSMO-RS Model
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Purpose: To prioritize solvents with a high propensity to form solvates with prothioconazole,

reducing experimental time and resources [3].
Procedure: The COSMO-RS model, based on quantum chemical calculations, was used to predict

the excess enthalpy of mixing for prothioconazole with 20 different solvents (10 hydrogen bond
donors (HBD) and 10 hydrogen bond acceptors (HBA)). Solvents with more negative excess enthalpy

values were predicted to have a higher tendency to form solvates [3].

Experimental Design and Crystallization

Materials: Prothioconazole Form II (97% purity) and analytical grade organic solvents were used
without further purification [3].

Crystallization Methods: Multiple methods were employed based on the predicted results [3]:
Cooling Crystallization: A saturated solution was prepared at an elevated temperature (e.g.,

50°C) and then slowly cooled to a lower temperature (e.g., 5°C).
Evaporation Crystallization: A solution was left at a constant temperature for the solvent to

slowly evaporate.
Anti-solvent Crystallization: A poor solvent (anti-solvent) was added to a solution to induce

crystallization.

Solid Form Analysis and Characterization

The obtained crystals were thoroughly characterized to identify their structure and properties [3]:

Single-Crystal X-ray Diffraction (SCXRD): Used to determine the precise molecular and crystal

structure of new solid forms.
Powder X-ray Diffraction (PXRD): Used for phase identification and to obtain the "fingerprint" of the

crystalline material.
Fourier Transform Infrared (FT-IR) Spectroscopy: Provided information on molecular vibrations

and hydrogen bonding interactions.
Thermal Analysis (TGA/DSC): Assessed the thermal stability, desolvation temperature, and melting

points of the forms.

This protocol successfully led to the discovery and characterization of two anhydrous forms (Form I and

Form II) and three new solvates (with 1,4-dioxane, dimethyl sulfoxide, and N,N-dimethylformamide)

[3].
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Conclusion

Prothioconazole has low solubility in water but is highly soluble in several organic solvents. The search for

new crystalline forms, such as solvates, is a viable strategy to modulate its solubility and stability. The

experimental protocol outlined provides a robust methodology for researchers to systematically investigate

these properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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